Cas no 79453-82-0 (Methanaminium, N-(3-ethoxy-2-propenylidene)-N-methyl-, chloride, (E)-)

• Product Name: Methanaminium, N-(3-ethoxy-2-propenylidene)-N-methyl-, chloride, (E)-
• CAS No: 79453-82-0
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 1797750
• Update Time: 2025-06-08

Methanaminium, N-(3-ethoxy-2-propenylidene)-N-methyl-, chloride, (E)- Chemical and Physical Properties

Names and Identifiers

• Methanaminium, N-(3-ethoxy-2-propenylidene)-N-methyl-, chloride, (E)-
• MethanaMiniuM, N-(3-ethoxy-2-propenylidene)-N-Methyl-, chloride, (E)- (9CI)

• Inchi： 1S/C7H14NO.ClH/c1-4-9-7-5-6-8(2)3;/h5-7H,4H2,1-3H3;1H/q+1;/p-1/b7-5+;
• InChI Key： WAOBRULCMHGSKO-GZOLSCHFSA-M
• SMILES： C(=C/OCC)\C=[N+](/C)\C.[Cl-]

Additional information on Methanaminium, N-(3-ethoxy-2-propenylidene)-N-methyl-, chloride, (E)-

Research Brief on Methanaminium, N-(3-ethoxy-2-propenylidene)-N-methyl-, chloride, (E)- (CAS: 79453-82-0)

Methanaminium, N-(3-ethoxy-2-propenylidene)-N-methyl-, chloride, (E)- (CAS: 79453-82-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has been the subject of recent studies exploring its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. The E-configuration of the compound suggests specific reactivity and interaction profiles, which are crucial for its biological activity.

Recent research has focused on elucidating the synthetic pathways and optimization strategies for producing Methanaminium, N-(3-ethoxy-2-propenylidene)-N-methyl-, chloride, (E)- with high yield and purity. Advances in catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its synthesis. Additionally, studies have investigated the compound's stability under various conditions, providing insights into its handling and storage requirements for industrial and laboratory settings.

The pharmacological potential of Methanaminium, N-(3-ethoxy-2-propenylidene)-N-methyl-, chloride, (E)- has also been a key area of investigation. Preliminary in vitro studies suggest that the compound may exhibit modulatory effects on specific enzymatic pathways, making it a candidate for further development as a therapeutic agent. Researchers are particularly interested in its potential role in targeting neurodegenerative diseases and inflammatory conditions, given its interaction with key biological targets.

Furthermore, computational modeling and molecular docking studies have been conducted to predict the compound's binding affinity and interaction mechanisms with various proteins. These studies provide a foundation for understanding its mode of action and for designing derivatives with improved efficacy and selectivity. The integration of experimental and computational approaches has been instrumental in advancing the knowledge of this compound's biological relevance.

In conclusion, Methanaminium, N-(3-ethoxy-2-propenylidene)-N-methyl-, chloride, (E)- (CAS: 79453-82-0) represents a promising area of research in chemical biology and pharmaceutical sciences. Ongoing studies continue to explore its synthetic, pharmacological, and mechanistic properties, with the aim of unlocking its full potential for therapeutic applications. Future research directions may include in vivo studies to validate its efficacy and safety, as well as the development of scalable synthetic protocols for industrial production.